Cas no 137788-49-9 (3-[(Butan-2-yl)amino]propan-1-ol)

3-[(Butan-2-yl)amino]propan-1-ol structure
137788-49-9 structure
Product Name:3-[(Butan-2-yl)amino]propan-1-ol
CAS No:137788-49-9
MF:C7H17NO
MW:131.215982198715
CID:2772384
PubChem ID:14943147
Update Time:2025-04-21

3-[(Butan-2-yl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-[(Butan-2-yl)amino]propan-1-ol
    • DTXSID40565820
    • 137788-49-9
    • AKOS009031109
    • SCHEMBL1618190
    • Inchi: 1S/C7H17NO/c1-3-7(2)8-5-4-6-9/h7-9H,3-6H2,1-2H3
    • InChI Key: VMPRBERBKMHSKG-UHFFFAOYSA-N
    • SMILES: OCCCNC(C)CC

Computed Properties

  • Exact Mass: 131.131014166Da
  • Monoisotopic Mass: 131.131014166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 56.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.3Ų
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